molecular formula C16H15N3O3 B8677172 1-(4-methoxybenzyl)-3-methyl-5-nitro-1H-indazole

1-(4-methoxybenzyl)-3-methyl-5-nitro-1H-indazole

Cat. No.: B8677172
M. Wt: 297.31 g/mol
InChI Key: QELQYFDTPLVUQU-UHFFFAOYSA-N
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Description

1-(4-methoxybenzyl)-3-methyl-5-nitro-1H-indazole is a useful research compound. Its molecular formula is C16H15N3O3 and its molecular weight is 297.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H15N3O3

Molecular Weight

297.31 g/mol

IUPAC Name

1-[(4-methoxyphenyl)methyl]-3-methyl-5-nitroindazole

InChI

InChI=1S/C16H15N3O3/c1-11-15-9-13(19(20)21)5-8-16(15)18(17-11)10-12-3-6-14(22-2)7-4-12/h3-9H,10H2,1-2H3

InChI Key

QELQYFDTPLVUQU-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C2=C1C=C(C=C2)[N+](=O)[O-])CC3=CC=C(C=C3)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-methyl-5-nitro-1H-indazole (1.0 g, 5.6 mmol) was dissolved in DMF (11.2 mmol) and cesium carbonate (2.0 g, 6.2 mmol) added. The slurry was cooled to 0° C. and p-methoxy benzyl chloride (0.97 g, 6.2 mmol) added to vigorously stirred slurry drop wise. The slurry was stirred at 0° C. for 1 hour, the cooling bath removed and the mixture stirred at RT for 3 h. The mixture was diluted with 4:1 water:saturated sodium bicarbonate (200 ml), extracted with EtOAc (3×50 ml), the organic fractions combined, washed with brine, dried over Na2SO4, filtered and the volatiles removed in vacuum. The product was purified by chromatography on SiO2 eluting with 30% acetone:hexanes to give the titled compound.
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
11.2 mmol
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
2 g
Type
reactant
Reaction Step Two
Quantity
0.97 g
Type
reactant
Reaction Step Three

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